Cas no 301175-84-8 ((2E)-3-(3-methylphenyl)-N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)prop-2-enamide)

• Product Name: (2E)-3-(3-methylphenyl)-N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)prop-2-enamide
• CAS No: 301175-84-8
• MF: C₂₁H₁₇F₃N₂OS
• MW: 402.432694196701
• CID: 6602885
• PubChem ID: 1910526
• Update Time: 2025-10-21

(2E)-3-(3-methylphenyl)-N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-methylphenyl)-N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)prop-2-enamide
• (E)-3-(m-tolyl)-N-(5-(3-(trifluoromethyl)benzyl)thiazol-2-yl)acrylamide
• 2-Propenamide, 3-(3-methylphenyl)-N-[5-[[3-(trifluoromethyl)phenyl]methyl]-2-thiazolyl]-
• AKOS003631884
• (E)-3-(3-methylphenyl)-N-[5-[[3-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-yl]prop-2-enamide
• (2E)-3-(3-METHYLPHENYL)-N-(5-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}-1,3-THIAZOL-2-YL)PROP-2-ENAMIDE
• F0344-1060
• 301175-84-8

• Inchi： 1S/C21H17F3N2OS/c1-14-4-2-5-15(10-14)8-9-19(27)26-20-25-13-18(28-20)12-16-6-3-7-17(11-16)21(22,23)24/h2-11,13H,12H2,1H3,(H,25,26,27)
• InChI Key： JPJPHZPNLBXNRR-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=CC(C(F)(F)F)=C2)S1)(=O)C=CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 402.10136883g/mol
• Monoisotopic Mass: 402.10136883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• pka: 7.59±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(3-methylphenyl)-N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)prop-2-enamide

Introduction to Compound with CAS No. 301175-84-8 and Its Applications in Chemical Biology

Compound with the CAS number 301175-84-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as (2E)-3-(3-methylphenyl)-N-(5-{3-(trifluoromethyl)phenylmethyl}-1,3-thiazol-2-yl)prop-2-enamide, exhibits a complex structural framework that suggests potential biological activity. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in contemporary research.

The molecular structure of this compound is characterized by several key functional groups that contribute to its unique chemical behavior. The presence of an amide group, a thiophene ring, and aromatic rings with substituents like trifluoromethyl and methyl groups makes it a structurally diverse molecule. These features not only influence its physical and chemical properties but also open up possibilities for various biological interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The amide group, in particular, is known for its role in drug design due to its ability to form hydrogen bonds, which is crucial for binding to biological targets. The thiophene ring adds another layer of complexity, often found in bioactive compounds due to its ability to engage in π-stacking interactions and influence the molecule's electronic properties.

The aromatic rings in this compound, especially the 3-methylphenyl and 3-(trifluoromethyl)phenyl groups, are significant contributors to its biological activity. The trifluoromethyl group, in particular, is frequently incorporated into drug candidates due to its ability to enhance metabolic stability and binding affinity. This structural feature has been widely studied and utilized in the development of various therapeutic agents.

Recent studies have begun to uncover the potential applications of this compound in chemical biology. One area of interest is its role as a modulator of enzyme activity. Enzymes are critical targets in drug discovery, and compounds that can interact with them either by inhibiting or activating their function hold great promise. The complex structure of this molecule suggests that it may be capable of binding to specific enzymes, thereby influencing cellular processes.

Another exciting aspect of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The presence of multiple functional groups provides a versatile platform for further chemical modifications. This flexibility allows researchers to explore different structural variations and optimize the compound's properties for specific applications.

Current research is also exploring the compound's interactions with biological receptors and pathways. By understanding how this molecule interacts with cellular components, scientists can gain insights into its potential therapeutic effects. This information is crucial for developing new drugs and therapeutic strategies.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advancements in synthetic chemistry have made it possible to access such molecules with increasing efficiency. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic rings and other key structural elements.

In conclusion, compound with CAS No. 301175-84-8 represents a promising area of research in chemical biology and pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications and synthetic methods, this compound is poised to play a significant role in the development of novel therapeutic agents.